2-fluoro-N-[3-(5-{[2-(2-methoxyanilino)-2-oxoethyl]sulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)phenyl]benzamide

• Molecular Formula: C25H22FN5O3S
• Molecular Weight: 491.5 g/mol
• IUPAC Name: 2-fluoro-N-[3-[5-[2-(2-methoxyanilino)-2-oxoethyl]sulfanyl-4-methyl-1,2,4-triazol-3-yl]phenyl]benzamide
• InChI: InChI=1S/C25H22FN5O3S/c1-31-23(16-8-7-9-17(14-16)27-24(33)18-10-3-4-11-19(18)26)29-30-25(31)35-15-22(32)28-20-12-5-6-13-21(20)34-2/h3-14H,15H2,1-2H3,(H,27,33)(H,28,32)
• InChI Key: QVGBLAWWFZNWJL-UHFFFAOYSA-N
• SMILES: CN1C(=NN=C1SCC(=O)NC2=CC=CC=C2OC)C3=CC(=CC=C3)NC(=O)C4=CC=CC=C4F

Description

2-fluoro-N-[3-(5-{[2-(2-methoxyanilino)-2-oxoethyl]sulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)phenyl]benzamide is a chemical compound that has gained significant attention in the scientific community. It is a potent inhibitor of a specific protein that plays a crucial role in the development of certain diseases.

Mechanism of Action

The mechanism of action of 2-fluoro-N-[3-(5-{[2-(2-methoxyanilino)-2-oxoethyl]sulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)phenyl]benzamide involves the inhibition of a specific protein that plays a crucial role in the development of cancer and other diseases. This protein is involved in several cellular processes, including cell growth, proliferation, and survival. By inhibiting this protein, 2-fluoro-N-[3-(5-{[2-(2-methoxyanilino)-2-oxoethyl]sulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)phenyl]benzamide can effectively halt the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
2-fluoro-N-[3-(5-{[2-(2-methoxyanilino)-2-oxoethyl]sulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)phenyl]benzamide has several biochemical and physiological effects. It can inhibit the growth and proliferation of cancer cells, reduce inflammation, and modulate the immune system. It has also been shown to have a favorable pharmacokinetic profile, making it a promising candidate for further development.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-fluoro-N-[3-(5-{[2-(2-methoxyanilino)-2-oxoethyl]sulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)phenyl]benzamide for lab experiments is its potency and specificity. It can effectively inhibit the target protein at low concentrations, making it a valuable tool for studying the role of this protein in disease development. However, one limitation of this compound is its cytotoxicity at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2-fluoro-N-[3-(5-{[2-(2-methoxyanilino)-2-oxoethyl]sulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)phenyl]benzamide. One direction is the further optimization of its pharmacokinetic properties to improve its efficacy and reduce its toxicity. Another direction is the exploration of its potential therapeutic applications in other diseases, such as autoimmune disorders and infectious diseases. Additionally, the role of the target protein in disease development and progression can be further elucidated using this compound.

Synthesis Methods

The synthesis of 2-fluoro-N-[3-(5-{[2-(2-methoxyanilino)-2-oxoethyl]sulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)phenyl]benzamide involves several steps. The first step is the synthesis of 2-fluoro-N-[3-(5-amino-4-methyl-4H-1,2,4-triazol-3-yl)phenyl]benzamide. This is achieved by reacting 2-fluoro-N-(3-nitrophenyl)benzamide with hydrazine hydrate and sodium acetate. The resulting product is then reacted with thionyl chloride to produce 2-fluoro-N-[3-(5-chloro-4-methyl-4H-1,2,4-triazol-3-yl)phenyl]benzamide. The final step involves reacting this product with 2-(2-methoxyanilino)-2-oxoethyl mercaptan to produce the desired compound.

Scientific Research Applications

2-fluoro-N-[3-(5-{[2-(2-methoxyanilino)-2-oxoethyl]sulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)phenyl]benzamide has been extensively studied for its potential therapeutic applications. It is a potent inhibitor of a specific protein that is involved in the development of cancer and other diseases. Several studies have shown that this compound can inhibit the growth and proliferation of cancer cells in vitro and in vivo. It has also been shown to have anti-inflammatory and immunomodulatory properties.